Cas no 1206969-15-4 (2-Chloro-5H-chromeno[4,3-d]pyrimidine)

• Product Name: 2-Chloro-5H-chromeno[4,3-d]pyrimidine
• CAS No: 1206969-15-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 4577259
• Update Time: 2025-06-07

2-Chloro-5H-chromeno[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5H-chromeno[4,3-d]pyrimidine
• 5H-[1]Benzopyrano[4,3-d]pyrimidine, 2-chloro-

• Inchi： 1S/C11H7ClN2O/c12-11-13-5-7-6-15-9-4-2-1-3-8(9)10(7)14-11/h1-5H,6H2
• InChI Key： SHAGHWRFUMBZPX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2COC3=CC=CC=C3C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 451.6±24.0 °C at 760 mmHg
• Flash Point: 226.9±22.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Chloro-5H-chromeno[4,3-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2-Chloro-5H-chromeno[4,3-d]pyrimidine

Introduction to 2-Chloro-5H-chromeno[4,3-d]pyrimidine (CAS No: 1206969-15-4)

2-Chloro-5H-chromeno[4,3-d]pyrimidine (CAS No: 1206969-15-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the chromeno[4,3-d]pyrimidine class, which is characterized by a fused bicyclic system consisting of a chromene ring and a pyrimidine ring. The presence of a chlorine substituent at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The chromeno[4,3-d]pyrimidine scaffold is of particular interest because it can be modified in various ways to produce derivatives with distinct pharmacological properties. Recent studies have highlighted the potential of this class of compounds in the development of novel therapeutic agents, particularly those targeting cancer and inflammatory diseases. The structural features of 2-Chloro-5H-chromeno[4,3-d]pyrimidine make it an ideal candidate for further exploration in medicinal chemistry.

In the realm of drug discovery, 2-Chloro-5H-chromeno[4,3-d]pyrimidine has been investigated for its ability to interact with biological targets such as kinases and transcription factors. These interactions are crucial for modulating cellular processes that are dysregulated in diseases like cancer. For instance, studies have demonstrated that derivatives of chromeno[4,3-d]pyrimidines can inhibit the activity of specific kinases, thereby disrupting tumor growth and progression. The chlorine atom at the 2-position provides a handle for further functionalization, allowing researchers to design molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-Chloro-5H-chromeno[4,3-d]pyrimidine is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, which include cyclization reactions and chlorination processes. These synthetic routes are well-documented in the literature and can be adapted to produce various derivatives with tailored properties. The ease of synthesis makes it an attractive building block for medicinal chemists who are seeking to develop new drug candidates.

Recent advances in computational chemistry have also contributed to the study of 2-Chloro-5H-chromeno[4,3-d]pyrimidine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies are often complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound and its interactions.

The potential applications of 2-Chloro-5H-chromeno[4,3-d]pyrimidine extend beyond oncology. Emerging research suggests that this compound may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammatory pathways is critical for developing therapies that address the underlying mechanisms of these conditions.

In addition to its biological significance, 2-Chloro-5H-chromeno[4,3-d]pyrimidine has been explored in materials science applications. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to absorb and emit light across specific wavelengths could be exploited for energy-efficient technologies.

The future directions for research on 2-Chloro-5H-chromeno[4,3-d]pyrimidine are promising. Ongoing studies aim to optimize its synthetic pathways for industrial-scale production and to explore new derivatives with enhanced pharmacological profiles. Collaborative efforts between academia and industry are expected to accelerate the development of novel therapeutic agents based on this scaffold.

In conclusion,2-Chloro-5H-chromeno[4,3-d]pyrimidine (CAS No: 1206969-15-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for drug discovery and innovation. As research continues to uncover new applications for this compound,2-Chloro-5H-chromeno[4,3-d]pyrimidine is poised to play a crucial role in advancing scientific understanding and developing next-generation therapeutics.